2-Hydroxyaclacinomycin A
Overview
Description
2-Hydroxyaclacinomycin A is a natural product found in Streptomyces galilaeus with data available.
Scientific Research Applications
Aclacinomycin 10-Hydroxylase and Anthracycline Biosynthesis : Aclacinomycin 10-hydroxylase, a methyltransferase homologue, is involved in the biosynthesis of anthracycline antibiotics, including 2-Hydroxyaclacinomycin A. These antibiotics are important for their use in chemotherapy. The enzyme catalyzes the hydroxylation of the C-10 carbon atom of 15-demethoxy-ϵ-rhodomycin, a crucial step in producing β-rhodomycin. The mechanism involves S-adenosyl-l-methionine as a cofactor and represents a unique example of AdoMet-dependent hydroxylation reaction, a novel function for this cofactor in the biochemical pathway (Jansson et al., 2005).
Anticancer Activity of Anthracycline Derivatives : Research on 11-hydroxyaclacinomycin X (ID-6105), a novel anthracycline derivative, has shown potent anticancer activities against a range of cancer cell lines. The compound, produced by a hybrid biosynthetic approach, has demonstrated significant antitumor effects in experimental tumor models, surpassing the efficacy of doxorubicin in certain cases. This suggests potential applications of 2-Hydroxyaclacinomycin A derivatives in cancer therapy (Lee et al., 2007).
Crystal Structure of Aclacinomycin-10-Hydroxylase : The crystal structure of aclacinomycin-10-hydroxylase, involved in the biosynthesis of anthracyclines, reveals insights into its function and mechanism. Understanding this structure is crucial for the development of novel anthracycline antibiotics and can inform the therapeutic application of 2-Hydroxyaclacinomycin A (Jansson et al., 2003).
properties
CAS RN |
79127-36-9 |
|---|---|
Product Name |
2-Hydroxyaclacinomycin A |
Molecular Formula |
C42H53NO16 |
Molecular Weight |
827.9 g/mol |
IUPAC Name |
methyl 4-[4-(dimethylamino)-5-[4-hydroxy-6-methyl-5-(6-methyl-5-oxooxan-2-yl)oxyoxan-2-yl]oxy-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate |
InChI |
InChI=1S/C42H53NO16/c1-8-42(52)16-28(33-21(35(42)41(51)53-7)13-23-34(38(33)50)37(49)32-22(36(23)48)11-20(44)12-26(32)46)57-30-14-24(43(5)6)39(18(3)55-30)59-31-15-27(47)40(19(4)56-31)58-29-10-9-25(45)17(2)54-29/h11-13,17-19,24,27-31,35,39-40,44,46-47,50,52H,8-10,14-16H2,1-7H3 |
InChI Key |
OPLSIDPSRWNQIH-UHFFFAOYSA-N |
SMILES |
CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C3=O)C(=CC(=C4)O)O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)OC7CCC(=O)C(O7)C)O)N(C)C)O |
Canonical SMILES |
CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C3=O)C(=CC(=C4)O)O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)OC7CCC(=O)C(O7)C)O)N(C)C)O |
synonyms |
2-hydroxyaclacinomycin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[3-Hydroxy-5-[3-methoxy-4-methyl-8-[2-(2,4,5-trihydroxy-5-methyl-6-penta-1,3-dienyloxan-2-yl)butanoylamino]octa-4,6-dien-2-yl]oxolan-2-yl]hepta-2,4,6-trienoic acid](/img/structure/B1202266.png)
![(1R,15R,17S,18S)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene](/img/structure/B1202276.png)
![6-Chloro-6-sulfanylidenebenzo[d][1,3,2]benzodioxaphosphepine](/img/structure/B1202277.png)
![6-Amino-1-(4-fluorophenyl)-3-methyl-4-thiophen-2-yl-5-pyrazolo[3,4-b]pyridinecarbonitrile](/img/structure/B1202279.png)